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Cat. No.: B15602724

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urotensin Il (Ull) is a potent vasoactive cyclic peptide and the endogenous ligand for the G
protein-coupled receptor, UTR (previously known as GPR14). The UII/UTR system is
implicated in a wide range of physiological processes, including cardiovascular function, stress,
and REM sleep. In the central nervous system, intracerebroventricular (ICV) administration of
Ull has been shown to elicit various behavioral and physiological responses, making it a
valuable tool for investigating the central effects of this peptide. These application notes
provide a detailed protocol for the ICV injection of Urotensin Il in mice, a summary of its
reported effects, and an overview of its signaling pathway.

Data Presentation
Table 1: Effects of Intracerebroventricular Urotensin Il
Administration on Behavior in Mice
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Behavioral
Test

Urotensin Il
Dose

Mouse Strain

Observed
Effect

Reference

Elevated Plus

Maze

0.1, 0.3, 1 nmol

C57BL/6N

Dose-dependent
decrease in time
spent in and
entries into open
arms
(anxiogenic-like
effect)

[1]

Hole-Board Test

0.1, 0.3, 1 nmol

C57BL/6N

Dose-dependent
decrease in
head-dipping
behavior
(anxiogenic-like
effect)

[1](2]

Forced Swim
Test

1-10,000

ng/mouse

Not Specified

Dose-dependent
increase in
immobility time
(depressant-like
effect)

[3]

Tail Suspension
Test

1-10,000

ng/mouse

Not Specified

Dose-dependent
increase in
immobility time
(depressant-like
effect)

[3]

Locomotor

Activity

10,000 ng/mouse

Not Specified

Increase in
horizontal

locomotion

[3]

Food Intake

100, 1,000

ng/mouse

Not Specified

Increase in food

intake

[3]

Water Intake

100 - 10,000

ng/mouse

Not Specified

Increase in water

intake

[3]
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Table 2: Physiological Effects of Intracerebroventricular
U in Il Admini ion in Rod

Physiological Urotensin Il . Observed

Animal Model Reference
Parameter Dose Effect
Mean Arterial Conscious

10 nmol ] Increase [4]

Pressure Wistar Rats

Conscious
Heart Rate 10 nmol ] Increase [4]

Wistar Rats

) Male Sprague-
Plasma Prolactin 3 -10 pg Increase
Dawley Rats

Male Sprague-
Plasma TSH 3-10ug Increase
Dawley Rats

Experimental Protocols
Intracerebroventricular (ICV) Injection Protocol

This protocol details the procedure for a single bolus ICV injection of Urotensin Il into the lateral
ventricle of a mouse using a stereotaxic apparatus.

Materials:

Urotensin Il (mouse)

» Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF)

e Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

o Stereotaxic apparatus for mice

e Hamilton syringe (10 pL) with a 33-gauge needle

e Microinjection pump

 Surgical drill with a small burr bit
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o Surgical tools (scalpel, forceps, hemostats)
» Cotton swabs

e 70% ethanol and povidone-iodine solution
e Suture material or tissue adhesive

e Heating pad

¢ Ophthalmic ointment

Procedure:

e Animal Preparation:

[e]

Anesthetize the mouse using an approved anesthetic protocol. Confirm the depth of
anesthesia by the absence of a pedal withdrawal reflex.

[e]

Shave the fur from the scalp to expose the skin.

o

Apply ophthalmic ointment to the eyes to prevent corneal drying.

[¢]

Mount the mouse in the stereotaxic frame, ensuring the head is level.
e Surgical Site Preparation:
o Cleanse the surgical area with 70% ethanol followed by a povidone-iodine solution.
o Make a midline incision in the scalp with a sterile scalpel to expose the skull.
o Gently retract the skin to visualize the bregma and lambda landmarks.
o Stereotaxic Targeting:
o Position the drill over the bregma.

o Determine the coordinates for the lateral ventricle. A common set of coordinates for adult
mice is:
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= Anterior-Posterior (AP): -0.5 mm from bregma
» Medial-Lateral (ML): £1.0 mm from the midline

» Dorsal-Ventral (DV): -2.3 mm from the skull surface

o Carefully drill a small burr hole through the skull at the target coordinates, being cautious
not to damage the underlying dura mater.

e Injection:

[e]

Prepare the Urotensin Il solution in sterile saline or aCSF at the desired concentration.
o Load the Hamilton syringe with the Ull solution, ensuring there are no air bubbles.

o Mount the syringe on the stereotaxic manipulator.

o Slowly lower the injection needle through the burr hole to the target DV coordinate.

o Infuse the Ull solution at a slow and controlled rate (e.g., 0.5 - 1.0 pL/min) using a
microinjection pump. The typical injection volume is 1-2 L.

o After the infusion is complete, leave the needle in place for an additional 1-2 minutes to
allow for diffusion and to minimize backflow upon withdrawal.

o Slowly retract the needle.

o Post-Operative Care:

[¢]

Suture the scalp incision or close it with tissue adhesive.

[¢]

Remove the mouse from the stereotaxic frame and place it on a heating pad to maintain
body temperature during recovery.

[¢]

Monitor the animal until it is fully ambulatory.

[e]

Administer post-operative analgesics as per institutional guidelines.
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o House the animal individually for at least 24 hours post-surgery to monitor for any adverse
effects.

Mandatory Visualization

Pre-Surgical Preparation Surgical Procedure Post-Surgical Care

Anesthesia H Stereotaxic Mounting H Surgical Site Preparation }—’ Scalp Incision H Drilling Burr Hole H ICV Injection of U-II H Wound Closure H Recovery on Heating Pad H Post-Operative Monitoring

Click to download full resolution via product page

Caption: Experimental workflow for intracerebroventricular injection of Urotensin Il in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Signalling pathways involved in urotensin Il induced ventricular myocyte hypertrophy -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. The network map of urotensin-ll mediated signaling pathway in physiological and
pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Intracerebroventricular
Administration of Urotensin Il in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15602724#intracerebroventricular-injection-protocol-
for-urotensin-ii-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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